Cas no 1805150-29-1 (Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate
• CAS No: 1805150-29-1
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4895612
• Update Time: 2025-06-20

Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate

• Inchi： 1S/C11H13F2NO3/c1-4-17-11(15)8-6(2)14-5-7(10(12)13)9(8)16-3/h5,10H,4H2,1-3H3
• InChI Key： RENWNUVITBHPNB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(C(=O)OCC)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate

Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate

Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate (CAS No. 1805150-29-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its pyridine core structure functionalized with a difluoromethyl group, a methoxy substituent, and a methylpyridine-3-carboxylate moiety, exhibits unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The presence of the difluoromethyl group in the molecular structure is particularly noteworthy, as this moiety is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates. The difluoromethyl group can effectively mask polar functional groups, thereby improving the compound's bioavailability and reducing susceptibility to enzymatic degradation. This feature is especially valuable in the development of small-molecule drugs where optimizing pharmacokinetic profiles is crucial.

In addition to the difluoromethyl group, the methoxy substituent contributes to the compound's overall electronic properties, influencing its interactions with biological targets. The methoxy group can act as an electron-donating moiety, which may enhance the compound's binding affinity to certain enzymes or receptors. This characteristic makes Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate a versatile scaffold for medicinal chemists seeking to modulate specific biological pathways.

The pyridine core itself is a common structural motif in many bioactive molecules, particularly in drugs targeting neurological and inflammatory disorders. The combination of the pyridine ring with the methylpyridine-3-carboxylate group provides a rich framework for further derivatization and optimization. This structural complexity allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate suggests that it may exhibit similar biological activities, making it a valuable asset in ongoing drug discovery efforts.

The ethyl ester group at the carboxyl position adds another layer of versatility to this compound. Ester functionalities are frequently employed in medicinal chemistry due to their ability to influence both solubility and metabolic fate. The ethyl ester can be further modified or hydrolyzed under specific conditions, providing opportunities for generating novel analogs with tailored properties.

difluoromethyl)-4-methoxy-2-methylpyridine-3-carboxylate represents a promising chemical entity with a well-designed molecular architecture. Its combination of key functional groups positions it as a potent candidate for further exploration in pharmaceutical research. As interest in innovative therapeutic agents continues to grow, compounds like Ethyl 5-(difluoromethyl)-4-(strong)methoxy) -2(methylpyridine) -3) carboxylate) are likely to play an increasingly significant role in the development of next-generation drugs.